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Compound of Interest

Compound Name: 2,3',4,4',5',6-Hexachlorobiphenyl

CAS No.: 59291-65-5

Cat. No.: B1345200

Get Quote

Executive Summary: The Structural Schism
The toxicity of Polychlorinated Biphenyls (PCBs) is dictated by a structural "schism" determined

by chlorine substitution at the ortho positions (2, 2', 6, 6').[1]

Dioxin-Like PCBs (DL-PCBs): Possess zero or one ortho chlorine. This allows the biphenyl

rings to rotate into a coplanar configuration, mimicking the structure of 2,3,7,8-

Tetrachlorodibenzo-p-dioxin (TCDD).[1]

PCB 168 (NDL-PCB): Possesses two ortho chlorines (2,6-substitution).[1] This creates

significant steric hindrance, forcing the phenyl rings into a non-planar (twisted) conformation.

[1] This prevents binding to the aryl hydrocarbon receptor (AhR) but enables alternative

toxicity pathways (neurotoxicity, Ca2+ signaling).[1]
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Feature PCB 168
Dioxin-Like PCB (e.g., PCB
126)

IUPAC Name
2,3',4,4',5',6-

Hexachlorobiphenyl
3,3',4,4',5-Pentachlorobiphenyl

Chlorine Pattern Di-ortho (2,[1] 6) Non-ortho

Conformation Non-Planar (Twisted ~90°) Coplanar (Flat)

Steric Energy High (Cl-Cl repulsion) Low

The "Orthogonal" Effect
In PCB 168, the chlorine atoms at positions 2 and 6 on the first ring physically clash with the

hydrogens or chlorines on the opposing ring.[1] This steric bulk forces the two phenyl rings to

twist away from each other to minimize potential energy.
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Figure 1:Structural causality of PCB toxicity. The di-ortho substitution of PCB 168 physically

prevents the planarity required for Dioxin-Like toxicity.

Mechanistic Divergence[1]
The biological impact of PCB 168 is not "lesser" than DL-PCBs; it is fundamentally different.

While DL-PCBs drive toxicity via gene transcription (AhR), PCB 168 acts primarily through
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signal transduction and ion channel modulation.[1]

Dioxin-Like Pathway (AhR Activation)
DL-PCBs enter the cell and bind the cytosolic Aryl Hydrocarbon Receptor (AhR). The complex

translocates to the nucleus, dimerizes with ARNT, and binds to Dioxin Response Elements

(DREs).[1]

Outcome: Induction of CYP1A1/1A2, oxidative stress, thymic atrophy, wasting syndrome.[1]

PCB 168 Status:Inactive.

PCB 168 Pathway (RyR & CAR/PXR)
PCB 168, like other NDL-PCBs (e.g., PCB 95, 153), acts via two distinct non-AhR mechanisms:

[1]

Ryanodine Receptor (RyR) Sensitization: PCB 168 binds to RyR channels on the

Endoplasmic Reticulum (ER) of neurons. It stabilizes the channel in an "open" state, causing

uncontrolled Ca2+ leakage into the cytoplasm.[1] This alters dendritic arborization and

synaptic plasticity.

CAR/PXR Activation: It acts as a Phenobarbital-type inducer, binding to the Constitutive

Androstane Receptor (CAR) or Pregnane X Receptor (PXR).[1]

Outcome: Induction of CYP2B and CYP3A families (biotransformation enzymes), thyroid

hormone disruption (via T4 displacement).
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Figure 2:Divergent signaling pathways. PCB 168 bypasses the AhR pathway entirely, instead

activating neurotoxic (RyR) and metabolic (CAR) pathways.[1]

Toxicological Profile Comparison
The World Health Organization (WHO) assigns Toxic Equivalency Factors (TEFs) to DL-PCBs,

scaling their toxicity relative to TCDD (TEF = 1.0).[1] PCB 168 has no TEF because it does not

act via the AhR.

Endpoint DL-PCBs (e.g., PCB 126) PCB 168 (NDL)

WHO TEF (2005) 0.1 (High Potency) 0 (Zero)

Primary Target Immune System, Liver, Skin Nervous System, Thyroid

Mechanism Genomic (AhR-mediated) Non-Genomic (Ca2+ signaling)

Metabolism Slow (Resistant to CYP1A)
Moderate (Induces own

metabolism via CYP2B)

Key Effect Chloracne, Wasting, Cancers
Cognitive Deficits, Motor

Dysfunction
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Analytical Methodology & Challenges
Separating PCB 168 from other congeners is a critical challenge in environmental analysis. In

many standard gas chromatography (GC) methods, PCB 168 co-elutes with other abundant

congeners, leading to quantification errors.[1]

The Co-Elution Problem (PCB 153/168)
On the most common GC column phase (5% phenyl-methylpolysiloxane, e.g., DB-5, HP-5),

PCB 168 co-elutes with PCB 153.[1]

PCB 153 is often the most abundant congener in human and environmental samples.

Consequence: Unless resolved, the signal for "PCB 153" often includes PCB 168, masking

the specific presence of 168.[1]

Validated Separation Protocol (Self-Validating System)
To accurately quantify PCB 168, you must use a multidimensional approach or a specialized

column phase.[1]

Method: EPA 1668C (High-Resolution GC/HRMS)

Primary Column (Screening):

Column: DB-5ms (30m x 0.25mm).[2]

Result: PCB 168 and PCB 153 appear as a single peak.

Confirmatory Column (Resolution):

Column:SPB-Octyl or HT-8 (1,7-dicarba-closo-dodecarborane phenyl).

Mechanism:[1][3][4] These phases separate based on molecular shape (planarity) more

than boiling point. The di-ortho twist of PCB 168 allows it to elute separately from the

2,2',4,4',5,5' structure of PCB 153.[1]

Mass Spectrometry (HRMS):
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Operate in SIM (Selected Ion Monitoring) mode.

Ions: Monitor m/z 360.8877 (M+) and 362.8848 (M+2) for hexachlorobiphenyls.

Validation: The ratio of M+/(M+2) must be within ±15% of the theoretical value (1.24) to

confirm identity.

Experimental Workflow Summary
Step 1: Spike sample with 13C-labeled PCB 168 (internal standard) to track recovery.

Step 2: Extract via Soxhlet (sediment) or Liquid-Liquid (serum).

Step 3: Clean up using Acid Silica (removes lipids) and Alumina (fractionates based on

polarity).

Step 4: Analyze on SPB-Octyl column to resolve 168 from 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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